Cas no 30027-44-2 (Benzo[b]thiophene,dimethyl-)
Benzo[b]thiophene,dimethyl- structure
Product Name:Benzo[b]thiophene,dimethyl-
Benzo[b]thiophene,dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene,dimethyl-
- 3,4-dimethyl-1-benzothiophene
- 3,4-Dimethylbenzo[b]thiophene
- Benzo(b)thiophene, dimethyl-
- SCHEMBL8404359
- DTXSID20184098
- 30027-44-2
- JJKNUCHFWIZBIA-UHFFFAOYSA-N
- Benzothiophene, 3,4-dimethyl
- Dimethylbenzo(b)thiophene
-
- Inchi: 1S/C10H10S/c1-7-4-3-5-9-10(7)8(2)6-11-9/h3-6H,1-2H3
- InChI Key: JJKNUCHFWIZBIA-UHFFFAOYSA-N
- SMILES: S1C=C(C)C2=C1C=CC=C2C
Computed Properties
- Exact Mass: 162.0504
- Monoisotopic Mass: 162.050321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 3.7
Experimental Properties
- Density: 1.114
- Boiling Point: 270.2°Cat760mmHg
- Flash Point: 85.3°C
- Refractive Index: 1.635
- PSA: 0
Benzo[b]thiophene,dimethyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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